![molecular formula C25H19F2N3O4 B2802964 3-(5,6-Difluorobenzimidazol-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid CAS No. 2137457-61-3](/img/structure/B2802964.png)
3-(5,6-Difluorobenzimidazol-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
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Description
3-(5,6-Difluorobenzimidazol-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid is a useful research compound. Its molecular formula is C25H19F2N3O4 and its molecular weight is 463.441. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties :
- Le and Goodnow (2004) synthesized 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid from 3‐bromopyruvic acid and (aminothioxomethyl)carbamic acid 9H‐fluoren‐9‐ylmethyl ester (N‐Fmoc‐thiourea) using potassium thiocyanate, indicating the compound's utility in chemical synthesis (Le & Goodnow, 2004).
Antimicrobial Activity :
- El-masry, Fahmy, and Abdelwahed (2000) reported on the synthesis of new benzimidazole derivatives and found that some of these compounds exhibited potential antimicrobial activities, suggesting their potential use in fighting bacterial infections (El-masry, Fahmy, & Abdelwahed, 2000).
Material Science and Catalysis :
- Qin et al. (2013) synthesized cobalt(II) complexes based on a flexible bis(5,6-dimethylbenzimidazole), demonstrating the compound's relevance in material science, particularly in the formation of supramolecular structures and catalysis (Qin et al., 2013).
Bioimaging and Photophysical Applications :
- Morales et al. (2010) investigated a water-soluble fluorene derivative for its linear photophysical characterization and two-photon absorption properties, indicating the potential use of such compounds in bioimaging and photophysical applications (Morales et al., 2010).
Detection and Sensing Applications :
- Ni et al. (2016) synthesized 4,4′-(9,9-dimethyl-9H-fluorene-2,7-diyl)dibenzoic acid and reported it as an efficient sensor for 2,4,6-trinitrophenol (TNP) and acetate ions, demonstrating its potential application in fluorescence sensing and detection (Ni et al., 2016).
properties
IUPAC Name |
3-(5,6-difluorobenzimidazol-1-yl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19F2N3O4/c26-19-9-21-23(10-20(19)27)30(13-28-21)11-22(24(31)32)29-25(33)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,13,18,22H,11-12H2,(H,29,33)(H,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVJPFGJZTITVQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CN4C=NC5=CC(=C(C=C54)F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19F2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2137457-61-3 |
Source
|
Record name | 3-(5,6-difluoro-1H-1,3-benzodiazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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